Methyl 2-(8-bromo-6-fluoro-1-hydroxy-2,3-dihydro-1H-pyrrolo[1,2-a]indol-1-yl)acetate

• Molecular Formula: C14H13BrFNO3
• Molecular Weight: 342.16 g/mol
• IUPAC Name: methyl 2-(5-bromo-7-fluoro-3-hydroxy-1,2-dihydropyrrolo[1,2-a]indol-3-yl)acetate
• InChI: InChI=1S/C14H13BrFNO3/c1-20-13(18)7-14(19)2-3-17-11-5-8(16)4-10(15)9(11)6-12(14)17/h4-6,19H,2-3,7H2,1H3
• InChI Key: ZWAXJALQOJNWRO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1(CCN2C1=CC3=C2C=C(C=C3Br)F)O

Description

Methyl 2-(8-bromo-6-fluoro-1-hydroxy-2,3-dihydro-1H-pyrrolo[1,2-a]indol-1-yl)acetate is a useful research compound. Its molecular formula is C14H13BrFNO3 and its molecular weight is 342.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of the ketone of Step 6 (800 mg, 3 mmol) in THF (10 mL) was added methyl bromoacetate (2.3 g, 15 mmol) and 1 g of Zn-copper couple. The reaction mixture was put in a sonicator at r.t. until an exotherm was observed. The reaction flask was cooled in an ice bath to keep the internal temperature below 50° C. and the mixture was stirred at r.t. for 1 hour. The reaction mixture was poured into a 2:1 mixture of saturated aqueous NH4Cl/EtOAc (100 mL) and filtered on paper. The filtrate was extracted with EtOAc, the combined organic layers were washed with brine and water, dried over Na2SO4 and concentrated. The residue was purified by silica gel chromatography eluted with 35% EtOAc in Hexanes to provide 780 mg of the title compound as a pale yellow oil.